Cas no 845790-52-5 (Ethyl 3,5-dichlorobenzoylformate)

• Product Name: Ethyl 3,5-dichlorobenzoylformate
• CAS No: 845790-52-5
• MF: C₁₀H₈Cl₂O₃
• MW: 247.074721336365
• MDL: MFCD06201700
• CID: 880777
• PubChem ID: 2758824
• Update Time: 2025-05-26

Ethyl 3,5-dichlorobenzoylformate Chemical and Physical Properties

Names and Identifiers

• ethyl (3,5-dichlorophenyl)(oxo)acetate
• ethyl 2-(3,5-dichlorophenyl)-2-oxoacetate
• Ethyl 3,5-dichlorobenzoylforMate
• CS-0361388
• ETHYL3,5-DICHLOROBENZOYLFORMATE
• SCHEMBL1704844
• ethyl 3,5-dichlorobenzoylformate, AldrichCPR
• DTXSID50374506
• AKOS016017077
• MFCD06201700
• (3,5-dichlorophenyl)glyoxylic acid ethyl ester
• 845790-52-5
• FS-5608
• (3,5-dichlorophenyl)oxoacetic acid ethyl ester
• Ethyl 3,5-dichlorobenzoylformate

• MDL： MFCD06201700
• Inchi： 1S/C10H8Cl2O3/c1-2-15-10(14)9(13)6-3-7(11)5-8(12)4-6/h3-5H,2H2,1H3
• InChI Key： HFWDXQZJACFSOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(C(=O)OCC)=O)C=1)Cl

Computed Properties

• Exact Mass: 245.98500
• Monoisotopic Mass: 245.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.73920

Ethyl 3,5-dichlorobenzoylformate Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 3,5-dichlorobenzoylformate

Ethyl 3,5-dichlorobenzoylformate (CAS No. 845790-52-5): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3,5-dichlorobenzoylformate, identified by its CAS number 845790-52-5, is a significant compound in the realm of organic synthesis and pharmaceutical development. This ester derivative of benzoylformic acid boasts a unique structural framework characterized by two chlorine substituents at the 3rd and 5th positions on the benzene ring, coupled with a formate ester group at the 1st position. The presence of these functional groups makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals.

The chemical structure of Ethyl 3,5-dichlorobenzoylformate lends itself to diverse synthetic pathways, enabling its use in various applications across multiple industries. One of the most notable features of this compound is its reactivity, which stems from the combination of electron-withdrawing chloro groups and the electrophilic carbonyl carbon of the ester. These properties make it an excellent candidate for nucleophilic substitution reactions, such as the formation of amides, ureas, and other heterocyclic compounds. Additionally, the ester functionality allows for hydrolysis under acidic or basic conditions, providing further synthetic flexibility.

In recent years, there has been growing interest in Ethyl 3,5-dichlorobenzoylformate due to its role in the development of novel therapeutic agents. Researchers have leveraged its structural motif to design molecules with enhanced biological activity. For instance, derivatives of this compound have been explored as potential inhibitors of various enzymes implicated in metabolic disorders and inflammatory diseases. The dichlorobenzoyl moiety, in particular, has been shown to modulate enzyme kinetics by influencing binding affinity and substrate specificity.

One cutting-edge application of Ethyl 3,5-dichlorobenzoylformate is in the synthesis of photoreactive compounds used in photochemical research. The chlorine atoms can be readily replaced or modified through transition-metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups at specific positions on the benzene ring. This capability has enabled the creation of advanced materials for applications such as organic electronics and light-sensitive drug delivery systems. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

The pharmaceutical industry has also harnessed the potential of Ethyl 3,5-dichlorobenzoylformate in drug discovery programs. Its ability to serve as a precursor for complex molecular architectures has facilitated the identification and optimization of lead compounds with desirable pharmacological profiles. By incorporating this intermediate into libraries of candidate molecules, medicinal chemists can accelerate the screening process and identify novel therapeutics more efficiently. Furthermore, its stability under various reaction conditions makes it a reliable choice for large-scale synthesis.

From an industrial perspective, Ethyl 3,5-dichlorobenzoylformate plays a crucial role in fine chemical manufacturing. Its synthesis involves well-established organic reactions that are scalable and cost-effective. The compound's compatibility with modern catalytic systems has further improved production efficiency while minimizing waste generation. As sustainability becomes an increasingly important consideration in chemical manufacturing, compounds like this one that support greener synthetic routes are particularly valuable.

The academic community continues to explore new methodologies for utilizing Ethyl 3,5-dichlorobenzoylformate in innovative research projects. Recent studies have demonstrated its utility in flow chemistry systems, where precise control over reaction parameters enhances yield and purity. Additionally, computational modeling has been employed to predict optimal reaction conditions for incorporating this intermediate into complex molecular frameworks. These advancements highlight the compound's adaptability to evolving scientific trends and technological innovations.

In conclusion, Ethyl 3,5-dichlorobenzoylformate (CAS No. 845790-52-5) is a multifaceted compound with broad applications across synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it indispensable for developing new materials and therapeutic agents. As research progresses and new methodologies emerge, the significance of this intermediate is likely to grow even further.